Cas no 2680671-79-6 (tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate)
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate
- 2680671-79-6
- EN300-28297624
-
- Inchi: 1S/C13H18BrN3O3/c1-13(2,3)20-12(18)17-10-11(16-9(14)7-15-10)19-8-5-4-6-8/h7-8H,4-6H2,1-3H3,(H,15,17,18)
- InChI Key: MOLUPFPZFDCKKR-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=N1)OC1CCC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 343.05315g/mol
- Monoisotopic Mass: 343.05315g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 73.3Ų
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297624-1g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 1g |
$714.0 | 2023-09-07 | ||
| Enamine | EN300-28297624-5g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 5g |
$2070.0 | 2023-09-07 | ||
| Enamine | EN300-28297624-10g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 10g |
$3069.0 | 2023-09-07 | ||
| Enamine | EN300-28297624-0.05g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 0.05g |
$600.0 | 2025-03-19 | |
| Enamine | EN300-28297624-0.1g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 0.1g |
$628.0 | 2025-03-19 | |
| Enamine | EN300-28297624-0.25g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 0.25g |
$657.0 | 2025-03-19 | |
| Enamine | EN300-28297624-0.5g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 0.5g |
$685.0 | 2025-03-19 | |
| Enamine | EN300-28297624-1.0g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 1.0g |
$714.0 | 2025-03-19 | |
| Enamine | EN300-28297624-2.5g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 2.5g |
$1399.0 | 2025-03-19 | |
| Enamine | EN300-28297624-5.0g |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate |
2680671-79-6 | 95.0% | 5.0g |
$2070.0 | 2025-03-19 |
tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate
Comprehensive Overview of tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate (CAS No. 2680671-79-6)
The compound tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate (CAS No. 2680671-79-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazine core substituted with a bromo group and a cyclobutoxy moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and medicinal chemistry applications.
One of the key features of tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate is its role as a building block for heterocyclic compounds. The presence of the tert-butyl carbamate group enhances its stability, while the bromo substituent offers a reactive site for further functionalization. This makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.
In recent years, the demand for pyrazine derivatives has surged, driven by their applications in kinase inhibitors and anticancer agents. The cyclobutoxy group in this compound adds a sterically constrained element, which can influence the pharmacokinetic properties of derived molecules. This aligns with the growing trend in fragment-based drug design, where small, rigid fragments are used to optimize drug-like properties.
From an industrial perspective, tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate is gaining attention due to its potential in green chemistry initiatives. Its synthetic pathways can be optimized to reduce waste and improve atom economy, addressing the increasing focus on sustainable chemical processes. Researchers are also exploring its use in catalysis and material science, where its unique electronic properties could play a role in developing advanced materials.
The compound's CAS No. 2680671-79-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its structural complexity and functional group diversity make it a subject of interest in computational chemistry studies, where molecular modeling can predict its reactivity and interactions with biological targets.
Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrazine scaffold is known to penetrate the blood-brain barrier, and modifications like the cyclobutoxy group could enhance this property. This has led to increased research into its applications for neurodegenerative diseases and psychiatric disorders, topics that are highly searched in medical and pharmaceutical communities.
In summary, tert-butyl N-(5-bromo-3-cyclobutoxypyrazin-2-yl)carbamate (CAS No. 2680671-79-6) represents a multifaceted tool for researchers. Its applications span drug discovery, material science, and sustainable chemistry, making it a compound of significant scientific and industrial value. As the field of precision medicine and targeted therapies expands, the importance of such specialized intermediates will only continue to grow.
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